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Compound of Interest

Compound Name: LASSBio-1359

Cat. No.: B12373798 Get Quote

Application Notes and Protocols for LASSBio-
1359
For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed information and protocols for the use of LASSBio-
1359, an adenosine A2A receptor agonist with vasodilatory and anti-inflammatory properties.[1]

[2] This document outlines what is known about its solubility, provides protocols for preparing

solutions and conducting in vitro experiments, and describes its mechanism of action.

Physicochemical Properties and Solubility
While specific quantitative solubility data for LASSBio-1359 in DMSO and PBS is not readily

available in public literature, this section provides general guidance for its preparation based on

common practices for similar compounds.

Data Presentation: LASSBio-1359 Properties
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Property Data Source

Compound Name LASSBio-1359 N/A

Mechanism of Action
Adenosine A2A receptor

agonist
[1][2]

Reported Activities
Vasodilatory, Anti-inflammatory,

Anti-TNF-α properties in vitro
[1][3]

Solubility in DMSO
Not specified. High solubility is

expected.
N/A

Solubility in PBS
Not specified. Likely low,

requiring a co-solvent.
N/A

Experimental Protocols
Protocol for Determining the Solubility of LASSBio-1359
Objective: To experimentally determine the solubility of LASSBio-1359 in DMSO and PBS.

Materials:

LASSBio-1359 powder

Anhydrous Dimethyl Sulfoxide (DMSO)

Phosphate-Buffered Saline (PBS), pH 7.4

Vortex mixer

Sonicator

Spectrophotometer or HPLC

Methodology:

DMSO Solubility:
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1. Prepare a series of concentrations of LASSBio-1359 in DMSO (e.g., 1, 5, 10, 25, 50, 100

mM).

2. Vortex each solution vigorously for 2-5 minutes.

3. If dissolution is not complete, sonicate the solutions for 10-15 minutes.

4. Visually inspect for any undissolved particles. The highest concentration that results in a

clear solution is the approximate solubility.

5. For a more quantitative measure, centrifuge the supersaturated solutions and measure the

concentration of the supernatant using a validated analytical method (e.g.,

spectrophotometry or HPLC).

PBS Solubility:

1. Prepare a high-concentration stock solution of LASSBio-1359 in DMSO (e.g., 100 mM).

2. Prepare a series of dilutions of the DMSO stock solution into PBS (pH 7.4). The final

concentration of DMSO should be kept low (e.g., <1%) to minimize its effect on the cells

and the solubility measurement.

3. Mix the solutions thoroughly and incubate at room temperature for at least one hour.

4. Observe the solutions for any signs of precipitation.

5. Filter the solutions through a 0.22 µm filter to remove any precipitate.

6. Determine the concentration of LASSBio-1359 in the filtrate using a validated analytical

method. The highest concentration that remains in solution is the aqueous solubility.

Preparation of LASSBio-1359 Stock Solution in DMSO
Objective: To prepare a high-concentration stock solution of LASSBio-1359 in DMSO for use in

in vitro experiments.

Materials:
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LASSBio-1359 powder

Anhydrous DMSO

Sterile, amber microcentrifuge tubes

Vortex mixer

Protocol:

Equilibrate the LASSBio-1359 powder to room temperature before opening the vial.

Weigh the desired amount of LASSBio-1359 powder in a sterile microcentrifuge tube.

Add the calculated volume of anhydrous DMSO to achieve the desired stock concentration

(e.g., 10 mM or 50 mM).

Vortex the solution thoroughly until the compound is completely dissolved. Gentle warming

or sonication may be used to aid dissolution.

Aliquot the stock solution into single-use volumes to avoid repeated freeze-thaw cycles.

Store the aliquots at -20°C or -80°C for long-term storage.

In Vitro TNF-α Inhibition Assay
Objective: To evaluate the in vitro anti-inflammatory activity of LASSBio-1359 by measuring its

effect on TNF-α production in stimulated immune cells.

Materials:

RAW 264.7 murine macrophages (or other suitable immune cells)

Complete cell culture medium (e.g., DMEM with 10% FBS)

LASSBio-1359 DMSO stock solution

Lipopolysaccharide (LPS)
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TNF-α ELISA kit

96-well cell culture plates

Protocol:

Cell Seeding: Seed RAW 264.7 cells in a 96-well plate at a density of 1 x 10^5 cells/well and

allow them to adhere overnight.

Compound Treatment: Prepare serial dilutions of LASSBio-1359 in complete culture

medium from the DMSO stock. The final DMSO concentration should be consistent across

all wells and typically below 0.5%. Pre-treat the cells with various concentrations of

LASSBio-1359 for 1 hour.

Stimulation: After the pre-treatment, stimulate the cells with LPS (e.g., 1 µg/mL) to induce

TNF-α production. Include appropriate controls (vehicle control, LPS-only control, and

untreated control).

Incubation: Incubate the plate for 18-24 hours at 37°C in a 5% CO2 incubator.

Supernatant Collection: After incubation, centrifuge the plate and carefully collect the cell

culture supernatant.

TNF-α Measurement: Quantify the concentration of TNF-α in the supernatants using a

commercial ELISA kit, following the manufacturer's instructions.

Data Analysis: Calculate the percentage of TNF-α inhibition for each concentration of

LASSBio-1359 and determine the IC50 value.

Visualizations
Signaling Pathway of LASSBio-1359
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Caption: Signaling pathway of LASSBio-1359 as an adenosine A2A receptor agonist.

Experimental Workflow for In Vitro TNF-α Inhibition
Assay
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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